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Compound of Interest

Compound Name: Strontium thiosulphate

Cat. No.: B079881

Essential Safety and Handling Guide for
Strontium Thiosulfate

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Strontium Thiosulfate in a laboratory setting. It is intended for
researchers, scientists, and professionals in drug development to ensure safe handling and
minimize risks.

Personal Protective Equipment (PPE)

While a specific Safety Data Sheet (SDS) for Strontium Thiosulfate is not readily available, a
conservative approach based on the known hazards of thiosulfates and strontium compounds
is recommended. The following table summarizes the required PPE.
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Equipment Specification Purpose

) Chemical safety goggles or To protect eyes from dust
Eye Protection ]
glasses.[1][2][3][4][5] particles and splashes.

_ Chemically resistant gloves _
Hand Protection o To prevent skin contact.
(e.g., nitrile).

] To protect skin and clothing
Body Protection Laboratory coat.[1][2][3][4] o
from contamination.

) Required when handling the
. _ NIOSH-approved particulate o )
Respiratory Protection ) powder to avoid inhalation of
respirator (e.g., N95) dust
ust.

Handling and Storage Procedures

Proper handling and storage are crucial to maintain the integrity of Strontium Thiosulfate and
ensure a safe laboratory environment.

Handling:

Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of
dust.[3]

Avoid generating dust when handling the solid material.[4]

Wash hands thoroughly with soap and water after handling.[1][2]

Do not eat, drink, or smoke in the laboratory area.
Storage:
o Store in a tightly sealed container in a cool, dry place.[6]

o Keep away from strong acids and oxidizing agents.[6]

Spill and Emergency Procedures
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In the event of a spill or accidental exposure, immediate and appropriate action is necessary to

mitigate any potential harm.

Scenario

Procedure

Skin Contact

Wash the affected area immediately with plenty

of soap and water.[1]

Eye Contact

Immediately flush eyes with copious amounts of
water for at least 15 minutes, holding the eyelids
open.[1][6]

Move the individual to fresh air. If breathing is

Inhalation o ) ]
difficult, seek medical attention.[1]
) Rinse mouth with water. Do not induce vomiting.
Ingestion ) i . i
Seek immediate medical attention.[1][6]
Carefully sweep up the solid material, avoiding
Small Spill dust generation. Place in a sealed container for
disposal.[3]
Evacuate the area. Wear appropriate PPE and
Large Spill contain the spill. Follow institutional procedures

for large chemical spills.

Disposal Plan

The disposal of Strontium Thiosulfate and its waste must comply with all federal, state, and

local regulations.
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Waste Type Disposal Method

Dispose of as chemical waste in a designated,

Uncontaminated Solid ]
labeled container.

Contaminated Materials (e.g., gloves, paper Place in a sealed bag or container and dispose

towels) of as chemical waste.[6]

Disposal of strontium-containing solutions into

the sewer system may be subject to strict
Aqueous Solutions regulations.[7] Consult your institution's

environmental health and safety (EHS) office for

specific guidance.

Important Note on Strontium Waste: Non-radioactive strontium compounds do not typically
have special disposal requirements beyond those for general chemical waste. However, if
working with radioactive isotopes of strontium, all waste is considered radioactive and must be
handled and disposed of according to strict institutional and regulatory protocols for radioactive
waste.[8][9][10]

Experimental Workflow and Safety Diagram

The following diagrams illustrate the general workflow for handling Strontium Thiosulfate and

the logical relationship of safety considerations.
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General Workflow for Handling Strontium Thiosulfate
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Caption: General laboratory workflow for using Strontium Thiosulfate.
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Safety Considerations for Strontium Thiosulfate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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